Cas no 2103998-21-4 (4-amino-3-1-(2-methylpropyl)-1H-pyrazol-5-ylbutanoic acid)

• Product Name: 4-amino-3-1-(2-methylpropyl)-1H-pyrazol-5-ylbutanoic acid
• CAS No: 2103998-21-4
• MF: C₁₁H₁₉N₃O₂
• MW: 225.287462472916
• CID: 5779561
• PubChem ID: 84790326
• Update Time: 2025-05-26

4-amino-3-1-(2-methylpropyl)-1H-pyrazol-5-ylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1738319
• 2103998-21-4
• 4-amino-3-[1-(2-methylpropyl)-1H-pyrazol-5-yl]butanoic acid
• 4-amino-3-1-(2-methylpropyl)-1H-pyrazol-5-ylbutanoic acid

• Inchi： 1S/C11H19N3O2/c1-8(2)7-14-10(3-4-13-14)9(6-12)5-11(15)16/h3-4,8-9H,5-7,12H2,1-2H3,(H,15,16)
• InChI Key： BQTZDZJWHUQPEA-UHFFFAOYSA-N
• SMILES： OC(CC(CN)C1=CC=NN1CC(C)C)=O

Computed Properties

• Exact Mass: 225.147726857g/mol
• Monoisotopic Mass: 225.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 81.1Ų

Additional information on 4-amino-3-1-(2-methylpropyl)-1H-pyrazol-5-ylbutanoic acid

4-Amino-3-(1-(2-Methylpropyl)-1H-Pyrazol-5-yl)Butanoic Acid: A Comprehensive Overview

The compound with CAS number 2103998-21-4, known as 4-amino-3-(1-(2-methylpropyl)-1H-pyrazol-5-yl)butanoic acid, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications in drug development. This compound is a derivative of pyrazole, a five-membered aromatic heterocycle, which is widely recognized for its versatility in chemical synthesis and biological activity.

Chemical Structure and Properties

The molecular structure of 4-amino-3-(1-(2-methylpropyl)-1H-pyrazol-5-yl)butanoic acid consists of a butanoic acid backbone with an amino group at the fourth position and a substituted pyrazole ring at the third position. The pyrazole ring is further substituted with a 2-methylpropyl group, which introduces steric bulk and potentially enhances the compound's stability or bioavailability. The presence of both an amino group and a carboxylic acid group makes this compound amphiprotic, a property that can influence its solubility and reactivity in various chemical environments.

Synthesis and Characterization

The synthesis of 4-amino-3-(1-(2-methylpropyl)-1H-pyrazol-5-yl)butanoic acid typically involves multi-step organic reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and improving yields. The compound has been characterized using advanced spectroscopic techniques such as NMR, IR, and mass spectrometry, which have provided detailed insights into its molecular structure and purity.

Biological Activity and Applications

Research into the biological activity of 4-amino-3-(1-(2-methylpropyl)-1H-pyrazol-5-yl)butanoic acid has revealed promising results in several areas. In vitro studies have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic pathways, suggesting its role in the development of novel therapeutic agents. Additionally, this compound has shown moderate activity against various cancer cell lines, highlighting its potential in oncology research.

Recent Research Developments

Recent studies have focused on optimizing the synthesis of 4-amino-3-(1-(2-methylpropyl)-1H-pyrazol-5-yl)butanoic acid to enhance its pharmacokinetic properties. Researchers have explored the use of green chemistry principles to develop environmentally friendly synthesis routes, reducing the environmental footprint of its production. Furthermore, computational modeling techniques have been employed to predict the compound's interactions with biological targets, aiding in the design of more effective drug candidates.

Future Prospects

The future of 4-amino-3-(1-(2-methylpropyl)-1H-pyrazol-5-yl)butanoic acid lies in its potential to serve as a lead compound for drug discovery programs targeting various diseases. Ongoing research aims to elucidate its mechanism of action at the molecular level and assess its safety profile for potential clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into therapeutic applications.